2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
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Description
The compound is a derivative of the [1,2,3]triazolo[4,5-d]pyrimidine class . These compounds are known for their biological activities and are often studied for their potential therapeutic applications .
Molecular Structure Analysis
The compound contains a [1,2,3]triazolo[4,5-d]pyrimidine core, which is a bicyclic structure consisting of a triazole ring fused with a pyrimidine ring . It also has a dimethoxyphenyl group and a tetrahydrofuran group attached to it.Scientific Research Applications
Synthesis and Chemical Reactivity
- The synthesis and chemical behavior of triazolopyrimidine and related compounds have been a subject of extensive study. For instance, novel methods for synthesizing [1,2,4]triazolo[1,5-a]pyrimidines demonstrate the potential for creating a wide array of heterocyclic compounds with varying substituents, highlighting the versatility of triazolopyrimidines as a core structure for further chemical exploration (Komykhov et al., 2017). The incorporation of different functional groups can significantly alter the physical, chemical, and potentially biological properties of these compounds, suggesting a method for the targeted synthesis of new materials or drugs.
Potential Applications
Heterocyclic compounds like triazolopyrimidines have been evaluated for their antimicrobial and antifungal activities, with some derivatives showing promising results against specific strains of bacteria and fungi. This implies a potential for these compounds to be developed into new antimicrobial agents with specific target profiles (S. A. Komykhov et al., 2017). The ability to fine-tune the antimicrobial activity through structural modifications opens up possibilities for addressing antibiotic resistance.
The field of molecular imaging and radiopharmaceuticals also benefits from developments in heterocyclic chemistry. Compounds structurally related to triazolopyrimidines have been used as precursors in the synthesis of radioligands for positron emission tomography (PET), aiding in the diagnosis and study of various diseases (Dollé et al., 2008). This application underscores the importance of heterocyclic compounds in developing diagnostic tools that can lead to better disease understanding and management.
Properties
IUPAC Name |
2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O5/c1-28-14-6-5-12(8-15(14)29-2)25-18-17(22-23-25)19(27)24(11-21-18)10-16(26)20-9-13-4-3-7-30-13/h5-6,8,11,13H,3-4,7,9-10H2,1-2H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBPALDNGRUVZNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NCC4CCCO4)N=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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